N-(4-bromophenyl)-3-(3-methylpiperidin-1-yl)propanamide

• Molecular Formula: C15H21BrN2O
• Molecular Weight: 325.24 g/mol
• IUPAC Name: N-(4-bromophenyl)-3-(3-methylpiperidin-1-yl)propanamide
• InChI: InChI=1S/C15H21BrN2O/c1-12-3-2-9-18(11-12)10-8-15(19)17-14-6-4-13(16)5-7-14/h4-7,12H,2-3,8-11H2,1H3,(H,17,19)
• InChI Key: FEJOULHSKJVETA-UHFFFAOYSA-N
• SMILES: CC1CCCN(C1)CCC(=O)NC2=CC=C(C=C2)Br

Description

BROMO is a chemical compound that belongs to the amide class of compounds. It has a molecular weight of 343.28 g/mol and a chemical formula of C17H23BrN2O. BROMO is a white crystalline powder that is soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide. It has been found to exhibit a wide range of biological activities, including antipsychotic, antidepressant, and analgesic effects.

Mechanism of Action

BROMO acts as a potent antagonist of the dopamine D2 and serotonin 5-HT2A receptors. It also has affinity for the alpha-1 adrenergic receptor. By blocking these receptors, BROMO modulates the activity of neurotransmitters in the brain, leading to its therapeutic effects.
Biochemical and Physiological Effects:
BROMO has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, leading to its antipsychotic and antidepressant effects. It also has analgesic effects by modulating the activity of the opioid receptors in the brain.

Advantages and Limitations for Lab Experiments

BROMO has several advantages as a research tool. It is a potent and selective antagonist of the dopamine and serotonin receptors, making it a valuable tool for studying the function of these receptors in the brain. However, BROMO also has some limitations. It is a highly potent compound, and its use requires careful handling and storage. Additionally, its effects on other receptors and neurotransmitters in the brain need to be carefully studied to avoid potential side effects.

Future Directions

There are several future directions for the research on BROMO. One potential direction is the development of more selective and potent derivatives of BROMO that can be used as research tools and potential therapeutics. Another direction is the study of the effects of BROMO on other neurotransmitter systems in the brain, such as the glutamate and GABA systems. Additionally, the potential use of BROMO in the treatment of other disorders, such as chronic pain, should be explored.
Conclusion:
In conclusion, BROMO is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. BROMO has shown promise as a research tool and potential therapeutic for mental disorders and chronic pain. Further research is needed to fully understand its effects and potential applications.

Synthesis Methods

The synthesis of BROMO involves the reaction of 4-bromobenzoyl chloride with 3-(3-methylpiperidin-1-yl)propan-1-amine in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The product is then purified by recrystallization or column chromatography.

Scientific Research Applications

BROMO has been extensively studied for its potential applications in various fields. One of the most promising applications of BROMO is in the treatment of mental disorders such as schizophrenia and depression. It has been found to exhibit antipsychotic and antidepressant effects by acting on the dopamine and serotonin receptors in the brain.